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Abstract
Iodinin (1,6-phenazinediol 5,10-dioxide) is a naturally occurring phenazine di-N-oxide with

significant biological activities, including antibiotic and potential anticancer properties. This

technical guide provides a comprehensive overview of the core structural and chemical

characteristics of Iodinin. It includes a detailed summary of its physicochemical properties,

stability, and solubility in various solvents, presented in easily comparable tables. Furthermore,

this guide outlines the methodologies for key experiments related to its synthesis and biological

evaluation and explores its known effects on cellular signaling pathways.

Chemical Structure and Physicochemical Properties
Iodinin is a planar, heterocyclic compound with the systematic name 1,6-phenazinediol 5,10-

dioxide. Its core structure consists of a phenazine ring system with hydroxyl groups at positions

1 and 6, and N-oxide moieties at positions 5 and 10.

Chemical Structure:

Chemical structure of Iodinin

Table 1: Physicochemical Properties of Iodinin
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Property Value Reference

Chemical Formula C₁₂H₈N₂O₄ [1][2][3][4]

Molecular Weight 244.21 g/mol [1][2][3][4]

Appearance
Purple crystals with a coppery

sheen
[3]

Melting Point Decomposes at 236 °C [3]

pKa 12.5 [3]

Solubility Profile
Iodinin exhibits a range of solubilities in different organic solvents, a critical factor for its

formulation and delivery in research and potential therapeutic applications. It is practically

insoluble in water.[3]

Table 2: Qualitative Solubility of Iodinin in Various Solvents
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Solvent Solubility Reference

Benzene Soluble [3]

Toluene Soluble [3]

Xylene Soluble [3]

Carbon Disulfide Soluble [3]

Chloroform Soluble [3]

Ethyl Acetate Soluble [3]

Hot Alcohol Slightly soluble [3]

Cold Alcohol Practically insoluble [3]

Ether Practically insoluble [3]

Acetic Acid Practically insoluble [3]

Petroleum Ether Practically insoluble [3]

Amyl Alcohol Practically insoluble [3]

Concentrated Sulfuric Acid Soluble (with red color) [3]

Glacial Acetic Acid Soluble (with red color) [3]

NaOH solutions
Soluble (brilliantly blue

solutions)
[3]

Chemical Stability and Reactivity
The stability of Iodinin is pH-dependent. It is reported to be stable in acidic conditions but

unstable in alkaline solutions.[3] In the presence of NaOH, it forms a brilliantly blue solution

which then deposits green crystals of an unstable sodium derivative.[3]

The N-oxide groups and the hydroxyl substituents on the phenazine ring are key to its redox

properties, which are believed to be central to its biological activity. While specific redox

potential values for Iodinin are not readily available in the literature, its activity as an oxidizing
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agent can be inferred from its biological effects, such as the induction of oxidative stress and

apoptosis in cancer cells.

Signaling Pathways and Mechanism of Action
The precise signaling pathways modulated by Iodinin are an active area of research. However,

studies on its biological effects, particularly its anticancer properties, provide insights into its

potential mechanisms of action.

Iodinin has been shown to induce apoptosis selectively in myeloid leukemia cell lines and

patient cells.[5] This pro-apoptotic effect suggests its interaction with key cellular pathways

controlling cell death and survival. While direct evidence linking Iodinin to specific signaling

pathways like NF-κB or STAT3 is limited, the broader class of phenazine compounds is known

to interfere with various cellular processes, including redox signaling and electron transport,

which can indirectly impact these pathways.

The antioxidant and pro-oxidant activities of related iodine-containing compounds suggest that

Iodinin may exert its effects through the modulation of cellular redox balance.[6][7][8] This can,

in turn, influence a multitude of signaling cascades that are sensitive to oxidative stress.
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General Proposed Mechanism of Iodinin Action

Iodinin
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A diagram illustrating the proposed general mechanism of Iodinin's action on cancer cells.

Experimental Protocols
Synthesis of Iodinin (1,6-Phenazinediol 5,10-Dioxide)
While a detailed, step-by-step experimental protocol for the synthesis of Iodinin is not explicitly

provided in the immediate search results, the synthesis of Iodinin and its analogs has been

reported.[9][10] A general workflow for the synthesis of phenazine-N-oxides can be inferred and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1496461?utm_src=pdf-body-img
https://www.benchchem.com/product/b1496461?utm_src=pdf-body
https://www.benchchem.com/product/b1496461?utm_src=pdf-body
https://www.benchchem.com/product/b1496461?utm_src=pdf-body
https://www.benchchem.com/product/b1496461?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2021/md/d1md00020a
https://www.researchgate.net/publication/350968640_New_prodrugs_and_analogs_of_the_phenazine_510-dioxide_natural_products_iodinin_and_myxin_promote_selective_cytotoxicity_towards_human_acute_myeloid_leukemia_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is presented below. The synthesis typically involves the oxidation of a corresponding phenazine

precursor.

General Workflow for Iodinin Synthesis

Starting Materials
(e.g., 1,6-dihydroxyphenazine)

Oxidation Reaction
(e.g., with m-CPBA)

Purification
(e.g., Column Chromatography,

Recrystallization)

Characterization
(NMR, Mass Spectrometry, etc.)

Pure Iodinin

Click to download full resolution via product page

A generalized workflow for the chemical synthesis and purification of Iodinin.

Cytotoxicity Assay in Myeloid Leukemia Cells (e.g.,
MOLM-13)
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The cytotoxic effects of Iodinin on leukemia cell lines such as MOLM-13 can be assessed

using a WST-1 assay, which measures cell proliferation and viability.[5]

Protocol Outline:

Cell Culture: MOLM-13 cells are cultured in RPMI medium supplemented with 10% fetal

bovine serum.[5]

Cell Seeding: Cells are seeded in 96-well plates at a density of 150,000 cells/mL.[5]

Treatment: Cells are exposed to a range of Iodinin concentrations for 24 hours.[5]

Viability Assessment: WST-1 reagent is added to each well, and the plate is incubated. The

absorbance is then measured using a microplate reader to determine the percentage of

viable cells relative to an untreated control.[5]
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Workflow for Iodinin Cytotoxicity Assay

Culture MOLM-13 Cells
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A step-by-step workflow for assessing the cytotoxicity of Iodinin on MOLM-13 cells.
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Conclusion
Iodinin is a fascinating natural product with a rich chemical profile and promising biological

activities. Its unique structure, characterized by the phenazine di-N-oxide core and hydroxyl

substitutions, dictates its solubility, stability, and reactivity. While our understanding of its

precise mechanisms of action is still evolving, its ability to induce apoptosis in cancer cells

highlights its potential as a lead compound in drug discovery. Further research is warranted to

fully elucidate its interactions with cellular signaling pathways and to quantify its

physicochemical properties with greater precision. This guide provides a solid foundation for

researchers and drug development professionals interested in exploring the therapeutic

potential of Iodinin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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